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Compound of Interest

(4-Bromo-3-
Compound Name:
fluorophenyl)hydrazine

cat. No.: B1280831

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for (4-
bromo-3-fluorophenyl)hydrazine. Due to the limited specific toxicological data for this
compound, this guide synthesizes information from safety data sheets for the compound and
its hydrochloride salt, as well as from closely related halogenated phenylhydrazines and the
parent compound, phenylhydrazine. This information is intended to empower laboratory
personnel with the knowledge to handle this chemical safely.

Hazard Identification and Classification

(4-Bromo-3-fluorophenyl)hydrazine is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact.[1] Based on available
data for the compound and its analogs, the following hazard statements apply.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Some sources for closely related brominated phenylhydrazines also indicate more severe
hazards, such as "Causes severe skin burns and eye damage".[3][4] Given the reactivity of the
hydrazine moiety, it is prudent to handle this compound with a high degree of caution.

Physical and Chemical Properties

A summary of the known physical and chemical properties of (4-bromo-3-
fluorophenyl)hydrazine and its hydrochloride salt is presented in the table below.

(4-Bromo-3-
(4-Bromo-3- .
Property . fluorophenyl)hydrazine
fluorophenyl)hydrazine :
hydrochloride

CAS Number 227015-68-1[2] 865705-44-8[5]

Molecular Formula CeHeBrFN:2 CeH7BrCIFNz[5]

Molecular Weight 205.03 g/mol 241.49 g/mol [5]
Appearance Not specified (likely a solid) Not specified (likely a solid)

The hydrochloride salt form is The hydrochloride salt form is
Solubility noted to have enhanced water  noted to have enhanced water
solubility.[5] solubility.[5]

Personal Protective Equipment (PPE)

Due to the hazardous nature of (4-bromo-3-fluorophenyl)hydrazine, the use of appropriate
personal protective equipment is mandatory to prevent exposure.
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield

are required.[6]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) and a lab coat are necessary.[7] For
tasks with a higher risk of splashing, a chemical-

resistant apron or suit should be considered.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[4]
If there is a risk of generating dust or aerosols, a

NIOSH-approved respirator should be worn.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for minimizing risks.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[4]

Avoid generating dust.[4]

Ground all equipment when transferring the substance to prevent static discharge.

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[9]

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

e Some sources recommend storage at 2-8°C under an inert atmosphere.

o Keep away from incompatible materials such as strong oxidizing agents and bases.[4]
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i i

and lower eyelids occasionally.[10] Seek

immediate medical attention.[10]

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact .
water for at least 15 minutes.[10] Seek

immediate medical attention.[10]

Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If the victim is not
Inhalation ) ) o o
breathing, give artificial respiration.[10] Seek

immediate medical attention.[10]

Do NOT induce vomiting. If the victim is
Ingestion conscious, rinse their mouth with water.[8][11]

Seek immediate medical attention.[8][11]

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.qg.,

Spil sand, vermiculite) and place in a sealed
container for disposal.[9] Avoid creating dust.[9]
For large spills, contact your institution's

environmental health and safety department.

Toxicological Information

Specific quantitative toxicological data for (4-bromo-3-fluorophenyl)hydrazine is not readily
available. However, the toxicity of the parent compound, hydrazine, and other
phenylhydrazines is well-documented. Hydrazines are known to be toxic to the liver and central
nervous system.[12] They can also cause skin sensitization and are considered potential
carcinogens.[12]
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Experimental Protocols

General Handling Protocol:

o Preparation: Before handling, ensure that the chemical fume hood is functioning correctly
and that all necessary PPE is readily available. Have an emergency plan in place.

e Weighing: If weighing the solid, do so in a fume hood on a tared weigh boat. Minimize the
creation of dust.

o Transfer: Use a spatula to transfer the solid. If transferring to a solution, add the solid slowly
to the solvent.

o Cleaning: Decontaminate all surfaces and equipment after use. A solution of sodium
hypochlorite can be used for the decontamination of hydrazine-contaminated surfaces, but
this reaction can generate carcinogenic byproducts and should be handled with care.

o Waste Disposal: Dispose of all waste, including contaminated PPE, in a designated
hazardous waste container in accordance with local, state, and federal regulations.

Decontamination Protocol for Glassware:
» Rinse the glassware with a suitable solvent to remove the bulk of the material.
e Wash with soap and water.

» Afinal rinse with a solution capable of neutralizing residual hydrazine, such as a dilute
solution of an oxidizing agent like sodium hypochlorite, can be considered, followed by
thorough rinsing with water. All rinsates should be collected as hazardous waste.

Visualizations
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Figure 1. Risk Assessment and Control Workflow
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Figure 1. Risk Assessment and Control Workflow
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Figure 2. Potential Toxicity Pathway of Hydrazine Derivatives
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Figure 2. Potential Toxicity Pathway of Hydrazine Derivatives

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment conducted by qualified
professionals. Always consult the most up-to-date Safety Data Sheet (SDS) for (4-bromo-3-
fluorophenyl)hydrazine before use and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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